Cas no 2227980-38-1 (rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropylethyl}-N-methylcarbamate)
rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropylethyl}-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropylethyl}-N-methylcarbamate
- 2227980-38-1
- rac-tert-butyl N-{1-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate
- EN300-1902978
-
- Inchi: 1S/C13H26N2O2/c1-8(9-10(14)13(9,5)6)15(7)11(16)17-12(2,3)4/h8-10H,14H2,1-7H3/t8?,9-,10-/m1/s1
- InChI Key: ISXNIWCBCLBGIS-VXRWAFEHSA-N
- SMILES: O(C(C)(C)C)C(N(C)C(C)[C@@H]1[C@H](C1(C)C)N)=O
Computed Properties
- Exact Mass: 242.199428076g/mol
- Monoisotopic Mass: 242.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.6Ų
rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropylethyl}-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1902978-0.05g |
rac-tert-butyl N-{1-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate |
2227980-38-1 | 0.05g |
$1212.0 | 2023-09-18 | ||
| Enamine | EN300-1902978-0.1g |
rac-tert-butyl N-{1-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate |
2227980-38-1 | 0.1g |
$1269.0 | 2023-09-18 | ||
| Enamine | EN300-1902978-0.25g |
rac-tert-butyl N-{1-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate |
2227980-38-1 | 0.25g |
$1328.0 | 2023-09-18 | ||
| Enamine | EN300-1902978-0.5g |
rac-tert-butyl N-{1-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate |
2227980-38-1 | 0.5g |
$1385.0 | 2023-09-18 | ||
| Enamine | EN300-1902978-1.0g |
rac-tert-butyl N-{1-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate |
2227980-38-1 | 1g |
$1442.0 | 2023-06-01 | ||
| Enamine | EN300-1902978-2.5g |
rac-tert-butyl N-{1-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate |
2227980-38-1 | 2.5g |
$2828.0 | 2023-09-18 | ||
| Enamine | EN300-1902978-5.0g |
rac-tert-butyl N-{1-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate |
2227980-38-1 | 5g |
$4184.0 | 2023-06-01 | ||
| Enamine | EN300-1902978-10.0g |
rac-tert-butyl N-{1-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate |
2227980-38-1 | 10g |
$6205.0 | 2023-06-01 | ||
| Enamine | EN300-1902978-1g |
rac-tert-butyl N-{1-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate |
2227980-38-1 | 1g |
$1442.0 | 2023-09-18 | ||
| Enamine | EN300-1902978-5g |
rac-tert-butyl N-{1-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate |
2227980-38-1 | 5g |
$4184.0 | 2023-09-18 |
rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropylethyl}-N-methylcarbamate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropylethyl}-N-methylcarbamate
Rac-Tert-Butyl N-{1-(1R,3S)-3-Amino-2,2-Dimethylcyclopropylethyl}-N-Methylcarbamate: A Comprehensive Overview
Rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropylethyl}-N-methylcarbamate, also known by its CAS number 2227980-38-1, is a complex organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic benefits. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for drug development.
The chemical structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety. The cyclopropane ring, with its specific stereochemistry (1R,3S), plays a crucial role in determining the compound's pharmacokinetic properties. The presence of the amino group further enhances its bioactivity, enabling interactions with various biological targets. Researchers have explored its ability to inhibit enzymes involved in inflammatory processes, which could pave the way for novel anti-inflammatory therapies.
Recent advancements in synthetic chemistry have improved the efficiency of producing rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropylethyl}-N-methylcarbamate. Utilizing asymmetric catalysis techniques, chemists have achieved higher enantiomeric excess in the synthesis process. This has not only enhanced the purity of the compound but also reduced production costs, making it more accessible for large-scale applications.
In terms of pharmacology, this compound has demonstrated selectivity towards certain receptor subtypes. Preclinical studies indicate that it exhibits potent activity in models of neurodegenerative diseases, such as Alzheimer's disease. Its ability to cross the blood-brain barrier and interact with amyloid-beta plaques has been a focal point of recent research. Additionally, investigations into its safety profile reveal minimal toxicity at therapeutic doses, which is a critical factor for drug approval.
The application of rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropylethyl}-N-methylcarbamate extends beyond pharmacology into materials science. Its unique molecular structure makes it a potential candidate for developing advanced polymers and coatings with enhanced mechanical properties. Researchers are exploring its use as a building block for creating biocompatible materials suitable for medical devices and implants.
Looking ahead, the development of this compound is expected to contribute significantly to personalized medicine. By leveraging computational modeling and artificial intelligence, scientists aim to optimize its bioavailability and efficacy further. Collaborative efforts between academia and industry are fostering innovation in this field, ensuring that rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropylethyl}-N-methylcarbamate continues to be at the forefront of chemical research.
2227980-38-1 (rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropylethyl}-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)